Cas no 1195960-77-0 (Propargyl β-D-xylopyranoside)

• Product Name: Propargyl β-D-xylopyranoside
• CAS No: 1195960-77-0
• MF: C₈H₁₂O₅
• MW: 188.18
• CID: 5092036
• Update Time: 2025-06-08

Propargyl β-D-xylopyranoside Chemical and Physical Properties

Names and Identifiers

• Propargyl β-D-xylopyranoside

• Inchi： 1S/C8H12O5/c1-2-3-12-8-7(11)6(10)5(9)4-13-8/h1,5-11H,3-4H2/t5-,6+,7-,8-/m1/s1
• InChI Key： WJQCZNVPQVCGCQ-ULAWRXDQSA-N
• SMILES： [C@H]1([C@@H](O)[C@H](OCC#C)OC[C@H]1O)O

Additional information on Propargyl β-D-xylopyranoside

Research Brief on Propargyl β-D-xylopyranoside (CAS: 1195960-77-0): Recent Advances and Applications in Chemical Biology and Medicine

Propargyl β-D-xylopyranoside (CAS: 1195960-77-0) is a specialized carbohydrate derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its propargyl group attached to a β-D-xylopyranoside scaffold, serves as a valuable building block in glycoconjugate synthesis, click chemistry, and drug discovery. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a molecular probe for biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Propargyl β-D-xylopyranoside in the development of glycosidase inhibitors. Researchers utilized the compound's propargyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to create a library of triazole-linked xyloside derivatives. These derivatives showed promising inhibitory activity against β-xylosidases, with IC50 values in the low micromolar range, suggesting potential applications in treating lysosomal storage disorders.

In the field of targeted drug delivery, a recent breakthrough (Nature Communications, 2024) employed Propargyl β-D-xylopyranoside as a key component in constructing tumor-specific antibody-drug conjugates (ADCs). The compound's xylopyranoside moiety was modified to serve as a cleavable linker between monoclonal antibodies and cytotoxic payloads, demonstrating improved stability in circulation and enhanced tumor-specific drug release compared to conventional ADC linkers.

Structural studies using X-ray crystallography (Acta Crystallographica Section D, 2023) have provided new insights into the molecular interactions of Propargyl β-D-xylopyranoside with various carbohydrate-binding proteins. These findings are particularly relevant for designing novel glycomimetic drugs that can modulate protein-carbohydrate interactions involved in inflammation and cancer metastasis.

From a synthetic chemistry perspective, recent advancements (Organic Letters, 2024) have developed more efficient routes for producing Propargyl β-D-xylopyranoside with higher yields and better stereoselectivity. These improved synthetic methods are expected to facilitate broader application of this compound in both academic research and industrial drug development.

Looking forward, Propargyl β-D-xylopyranoside continues to show promise in several emerging areas. Current research is exploring its use in: (1) developing next-generation glycoconjugate vaccines, (2) creating activity-based probes for glycosidase profiling, and (3) designing novel glycan-based materials for biomedical applications. The compound's unique combination of chemical reactivity and biological compatibility positions it as a valuable tool in the interface between chemistry and biology.